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Compound of Interest

Compound Name: AZ-33

Cat. No.: B15615599

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling
of AZ-33, a potent inhibitor of lactate dehydrogenase A (LDHA). The following procedural
guidance is designed to ensure safe laboratory practices and proper disposal of this chemical
compound.

Quantitative Data Summary

For ease of reference and comparison, key quantitative data for AZ-33 are summarized in the
tables below.

Table 1: Chemical and Physical Properties

Property Value
Molecular Formula C25H27N306S
Molecular Weight 497.56 g/mol
Appearance Solid

CAS Number 1370290-34-8

Table 2: Solubility Data
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Solvent Solubility

DMSO 100 mg/mL (200.98 mM)
Water Insoluble

Ethanol Insoluble

Table 3: Storage Conditions

Condition Duration
Powder at -20°C 3 years

In solvent at -80°C 1 year

In solvent at -20°C 1 month

Personal Protective Equipment (PPE)

When handling AZ-33, appropriate personal protective equipment is mandatory to minimize
exposure and ensure personal safety. The recommended PPE is outlined below.

Table 4. Recommended Personal Protective Equipment

Protection Type Equipment

Eye/Face Protection Safety glasses with side-shields or goggles.

) Compatible chemical-resistant gloves (e.g.,
Hand Protection o
nitrile rubber).

) ] Laboratory coat, long-sleeved clothing, and
Skin and Body Protection
closed-toe shoes.

Not required under normal conditions of use
Respiratory Protection with adequate ventilation. If dust is generated, a
NIOSH-approved respirator is recommended.
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Operational Plan: Handling and Storage

Strict adherence to the following procedures is crucial for the safe handling and storage of AZ-
33.

Preparation and Handling:
o Work Area: Conduct all work with AZ-33 in a well-ventilated chemical fume hood.

e Avoid Dust Formation: Handle the solid compound carefully to prevent the generation of
dust.

» Weighing: Use a precision balance within the fume hood.

e Solution Preparation: Prepare solutions by dissolving the compound in a suitable solvent,
such as DMSO. For in vivo studies, further dilution in appropriate vehicles like corn oil or a
mixture of PEG300, Tween80, and ddH20 may be necessary.[1]

e Avoid Contact: Prevent direct contact with skin, eyes, and clothing by wearing the
recommended PPE.

e Hygiene: Wash hands thoroughly after handling.

Storage:

Container: Keep the container tightly closed.

Temperature: Store the solid compound at -20°C for long-term stability.[1]

Solutions: For stock solutions in solvent, store at -80°C for up to one year or at -20°C for up
to one month.[1]

Light: Protect from light.

Disposal Plan

Proper disposal of AZ-33 and its containers is essential to prevent environmental
contamination and ensure regulatory compliance.
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Waste Disposal:

e Chemical Waste: Dispose of unused AZ-33 and any solutions containing the compound as
hazardous chemical waste.

o Consult Regulations: Follow all federal, state, and local regulations for hazardous waste
disposal. Contact your institution's environmental health and safety (EHS) department for
specific guidance.

e Do Not Pour Down Drain: Never dispose of AZ-33 or its solutions down the drain.
Container Disposal:

e Rinsing: Triple rinse the empty container with a suitable solvent (e.g., DMSO followed by a
solvent that can be disposed of according to local regulations).

» Disposal of Rinsate: Collect the rinsate and dispose of it as hazardous chemical waste.

o Container: Once thoroughly decontaminated, the container can be disposed of according to
institutional guidelines for chemical containers.

Experimental Workflow

The following diagram outlines a general workflow for in vitro and in vivo experiments using AZ-
33. This serves as a procedural guide to ensure a logical and safe progression of research
activities.
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General Experimental Workflow for AZ-33

Preparation

Acquire AZ-33 & Verify Purity

Prepare Stock Solution (e.g., in DMSO)

Determine Working Concentration

To In Vitro To In Vivo
In Vitro Studies Ip Vivo Studies
Cell Culture Preparation Animal Model Preparation
Treat Cells with AZ-33 Formulate AZ-33 for Dosing
v
Incubation Administer AZ-33 to Animals
Perform Cellular Assays (e.g., Viability, Lactate Production) Monitor and Collect Data

Analysis & Dispg

Analyze Experimental Data

Properly Dispose of All Waste
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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